Cas no 106147-84-6 ((5-Methyl-1-trityl-1H-imidazol-4-yl)methanol)

(5-Methyl-1-trityl-1H-imidazol-4-yl)methanol is a specialized imidazole derivative featuring a trityl-protected nitrogen and a hydroxymethyl functional group at the 4-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and biologically active molecules. The trityl group enhances solubility in nonpolar solvents and provides steric protection, facilitating selective reactions at other sites. The hydroxymethyl moiety offers versatility for further functionalization, such as oxidation or nucleophilic substitution. Its stable crystalline form ensures ease of handling and storage. This reagent is particularly useful in medicinal chemistry for constructing imidazole-based scaffolds with tailored properties.

(5-Methyl-1-trityl-1H-imidazol-4-yl)methanol structure

106147-84-6 structure

Product Name:(5-Methyl-1-trityl-1H-imidazol-4-yl)methanol

CAS No:106147-84-6

MF:C₂₄H₂₂N₂O

MW:354.444285869598

MDL:MFCD18207024

CID:833219

PubChem ID:11544901

Update Time:2025-05-27

(5-Methyl-1-trityl-1H-imidazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (5-Methyl-1-trityl-1H-imidazol-4-yl)methanol
- 9H-XANTHENE-9-METHANOL
- ARRY-334543
- 1H-Imidazole-4-methanol, 5-methyl-1-(triphenylmethyl)-
- 1-trityl-4-hydroxymethyl-5-methylimidazole
- 4-Hydroxymethyl-5-met
- 4-Hydroxymethyl-5-methyl-1-(triphenylmethyl)imidazole
- 4-hydroxymethyl-5-methyl-1-tritylimidazole
- 5-methyl-1-(triphenylmethyl)-1H-imidazole-4-methanol
- 5-methyl-1-triphenylmethyl-1H-imidazole-4-methanol
- ACMC-20aatg
- AGN-PC-00BA6N
- AK103274
- SureCN7310245
- (5-methyl-1-tritylimidazol-4-yl)methanol
- CVSNQZVXFMLQBI-UHFFFAOYSA-N
- AX8234813
- DB-353487
- AKOS016005269
- 106147-84-6
- SCHEMBL7310245
- CS-M0187
- CS-14209
- DTXSID90468352
- MFCD18207024
- MDL： MFCD18207024
- Inchi： 1S/C24H22N2O/c1-19-23(17-27)25-18-26(19)24(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22/h2-16,18,27H,17H2,1H3
- InChI Key： CVSNQZVXFMLQBI-UHFFFAOYSA-N
- SMILES： OCC1=C(C)N(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 354.173213330g/mol
Monoisotopic Mass: 354.173213330g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 404
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38
XLogP3: 4.3

Experimental Properties

PSA: 38.05000
LogP: 4.52400

(5-Methyl-1-trityl-1H-imidazol-4-yl)methanol Pricemore >>

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